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Compound of Interest

4-(Cyanomethyl)-2-methoxyphenyl
Compound Name:
acetate

Cat. No.: B1584336

An In-depth Technical Guide to 4-
(Cyanomethyl)-2-methoxyphenyl acetate

This guide provides a comprehensive technical overview of 4-(Cyanomethyl)-2-
methoxyphenyl acetate, a key chemical intermediate. Tailored for researchers, scientists, and
professionals in drug development, this document delves into the compound's chemical
identity, structural characteristics, physicochemical properties, and a validated synthesis
pathway.

Introduction and Core Concepts

4-(Cyanomethyl)-2-methoxyphenyl acetate is a valuable organic compound characterized by
a sophisticated molecular architecture that combines a phenyl acetate moiety with a
cyanomethyl group. This unique arrangement of functional groups makes it a versatile
intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical
and agrochemical industries. Understanding its fundamental properties and synthesis is crucial
for its effective application in research and development.

The core of this molecule is a guaiacol (2-methoxyphenol) derivative, a structural motif present
in numerous biologically active compounds. The addition of a cyanomethyl (-CH2CN) group
and the acetylation of the phenolic hydroxyl group modify its reactivity and physical properties,
opening avenues for diverse chemical transformations.
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Chemical Structure and Nomenclature

A precise understanding of the molecule's structure is fundamental to appreciating its chemical
behavior.

IUPAC Name and Synonyms

The systematic name for this compound, as per the International Union of Pure and Applied
Chemistry (IUPAC) guidelines, is [4-(cyanomethyl)-2-methoxyphenyl] acetate[1][2].

Common synonyms and identifiers for this compound include:

4-(Cyanomethyl)-2-methoxyphenyl acetate[3]

Homovanillonitrile acetate

CAS Number: 5438-51-7[1][2]

PubChem CID: 226322[1][2]

Molecular Structure and Representation

The chemical formula for 4-(Cyanomethyl)-2-methoxyphenyl acetate is C11H11NOs3[2]. Its
structure features a benzene ring substituted with four groups: a cyanomethyl group at position
1, a methoxy group at position 3, and an acetoxy group at position 4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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